Cas no 2648847-50-9 (5-Bromo-3,4-dichloro-1-methyl-1H-indazole)

• Product Name: 5-Bromo-3,4-dichloro-1-methyl-1H-indazole
• CAS No: 2648847-50-9
• MF: C₈H₅BrCl₂N₂
• MW: 279.948698759079
• CID: 6795156
• Update Time: 2025-11-02

5-Bromo-3,4-dichloro-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,4-dichloro-1-methyl-1H-indazole
• 5-bromo-3,4-dichloro-1-methyl-indazole

• Inchi： 1S/C8H5BrCl2N2/c1-13-5-3-2-4(9)7(10)6(5)8(11)12-13/h2-3H,1H3
• InChI Key： GLGDWKYUMAGCBY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C2N(C)N=C(Cl)C=12)Br

Additional information on 5-Bromo-3,4-dichloro-1-methyl-1H-indazole

Introduction to 5-Bromo-3,4-dichloro-1-methyl-1H-indazole (CAS No. 2648847-50-9)

5-Bromo-3,4-dichloro-1-methyl-1H-indazole (CAS No. 2648847-50-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the indazole class, which is a fused bicyclic structure consisting of a benzene ring and a pyrrole ring. The presence of multiple substituents, including bromine, chlorine, and methyl groups, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The structural features of 5-Bromo-3,4-dichloro-1-methyl-1H-indazole contribute to its reactivity and functionality. The bromine atom at the 5-position provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex organic molecules. Additionally, the two chlorine atoms at the 3 and 4 positions enhance the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. These characteristics are particularly useful in medicinal chemistry for generating libraries of derivatives with tailored biological properties.

Recent advancements in pharmaceutical research have highlighted the importance of indazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that indazole-based compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 5-Bromo-3,4-dichloro-1-methyl-1H-indazole is particularly intriguing because it combines elements that are known to interact favorably with biological targets. For instance, the methyl group at the 1-position can influence the molecule's solubility and metabolic stability, while the bromine and chlorine substituents can modulate binding affinity to enzymes or receptors.

In particular, 5-Bromo-3,4-dichloro-1-methyl-1H-indazole has been explored as a precursor in the synthesis of more complex molecules with specific pharmacological profiles. Researchers have leveraged its reactivity to develop inhibitors targeting various disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases, which are key enzymes involved in cancer progression. The ability to functionalize the indazole core allows for precise tuning of physicochemical properties such as lipophilicity and polar surface area, which are critical factors in drug efficacy and bioavailability.

The synthetic utility of 5-Bromo-3,4-dichloro-1-methyl-1H-indazole extends beyond its direct biological activity. It serves as a versatile building block for constructing more intricate scaffolds through iterative functionalization steps. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions on the indazole ring. Such modifications can lead to novel compounds with enhanced binding interactions or altered pharmacokinetic profiles.

Moreover, computational studies have played a crucial role in understanding the behavior of 5-Bromo-3,4-dichloro-1-methyl-1H-indazole and its derivatives. Molecular modeling techniques have been used to predict binding modes and affinity for target proteins. These insights are invaluable for guiding experimental design and optimizing lead compounds towards clinical candidates. The integration of experimental data with computational predictions provides a robust framework for rational drug design.

Recent publications have reported on the synthesis and evaluation of 5-Bromo-3,4-dichloro-1-methyl-1H-indazole derivatives as potential therapeutic agents. One notable study focused on their activity against resistant bacterial strains by targeting essential metabolic pathways. The structural diversity introduced through modifications at the bromine and chlorine positions allowed for the identification of compounds with improved efficacy compared to existing antibiotics. This underscores the importance of exploring structurally diverse indazole derivatives as a strategy to combat antimicrobial resistance.

The pharmacokinetic properties of 5-Bromo-3,4-dichloro-1-methyl-1H-indazole are also subjects of interest in drug development. Factors such as solubility, metabolic stability, and distribution must be carefully considered to ensure that a compound reaches its target site effectively and remains active long enough to exert its therapeutic effect. Advances in synthetic methodologies have enabled chemists to fine-tune these properties by introducing appropriate functional groups or protecting groups at strategic positions within the indazole core.

In conclusion,5-Bromo-3,4-dichloro-1-methyl-1H-indazole (CAS No. 2648847-50-9) represents a promising scaffold for pharmaceutical innovation due to its structural versatility and reactivity. Its role as a precursor in synthesizing bioactive molecules has been well-documented in recent research endeavors across various therapeutic areas. As our understanding of biological targets continues to evolve,indazole-based compounds like this one will remain integral components in the quest for novel treatments that address unmet medical needs.